Cas no 1448058-13-6 (N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-methylbutanamide)

• Product Name: N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-methylbutanamide
• CAS No: 1448058-13-6
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 6349184
• PubChem ID: 71807274
• Update Time: 2025-10-30

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-methylbutanamide
• AKOS024560577
• N-[4,6-DIMETHYL-2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]-3-METHYLBUTANAMIDE
• N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-3-methylbutanamide
• N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)-3-methylbutanamide
• CHEMBL4920186
• F6438-0101
• 1448058-13-6

• Inchi： 1S/C15H24N4O2/c1-10(2)9-13(20)18-14-11(3)16-15(17-12(14)4)19-5-7-21-8-6-19/h10H,5-9H2,1-4H3,(H,18,20)
• InChI Key： HFCTTWMXCGSLOA-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(C)C(=C(C)N=2)NC(CC(C)C)=O)CC1

Computed Properties

• Exact Mass: 292.18992602g/mol
• Monoisotopic Mass: 292.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-methylbutanamide

Introduction to N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-methylbutanamide (CAS No. 1448058-13-6)

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-methylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1448058-13-6, represents a promising candidate for further exploration in drug development, particularly in the realm of targeting specific biological pathways associated with various diseases.

The molecular structure of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-methylbutanamide incorporates several key functional groups that contribute to its potential pharmacological activity. The presence of a pyrimidine core, combined with a morpholine substituent and a butanamide moiety, creates a framework that is conducive to interactions with biological targets. These structural features have been the focus of numerous studies aimed at elucidating their mechanisms of action and therapeutic potential.

In recent years, there has been a growing interest in developing small molecule inhibitors that can modulate the activity of enzymes and receptors involved in disease processes. The compound N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-methylbutanamide has been investigated for its potential to interact with various proteins and enzymes, making it a valuable tool in the search for novel therapeutic agents. Its ability to bind to specific targets with high affinity and selectivity makes it an attractive candidate for further development.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. By leveraging computational methods such as molecular docking and virtual screening, researchers have been able to predict the binding modes of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-methylbutanamide with potential drug targets. These studies have provided insights into how the compound might exert its effects at the molecular level, paving the way for rational drug design and optimization.

The pharmacokinetic properties of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-methylbutanamide are also of great interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preclinical studies have begun to explore these aspects, providing valuable data on the compound's bioavailability and persistence in biological systems. These findings are essential for determining optimal dosing regimens and minimizing potential side effects.

Furthermore, the synthesis of N-4,6-dimethyl-2-(morpholin-4-yll)pyrimidin-l-l-3-methylbutanamide has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining structural integrity. This optimization process is critical for ensuring that the compound can be produced on a scalable basis if it progresses into clinical development.

The potential therapeutic applications of N-l4,S-dimethytl2-(morplolintlyl)-3-methylbutanamide are broad and span multiple disease areas. Initial studies have suggested that it may have utility in treating conditions such as cancer, inflammation, and neurodegenerative diseases. By modulating key biological pathways, this compound could potentially offer new treatment options for patients suffering from these debilitating conditions.

In conclusion, N-l4,S-dimethytl2-(morplolintlyl)-3-methylbutanamide (CAS No. 1448058-l3-l6) is a promising compound with significant potential in pharmaceutical research. Its unique structure, combined with its predicted interactions with biological targets, makes it an attractive candidate for further development. As research continues to uncover new insights into its pharmacological properties, this compound may play a crucial role in the development of novel therapeutics for a variety of diseases.